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Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Hydroxyisophthalamide, with the IUPAC name 5-hydroxybenzene-1,3-dicarboxamide, is an

organic compound of interest in medicinal chemistry and materials science. Its structure,

featuring a hydroxyl group and two amide functionalities on a benzene ring, provides sites for

hydrogen bonding and potential for further chemical modification. This guide provides a

comprehensive overview of its chemical structure, properties, a plausible synthesis protocol,

and discusses its potential, though currently underexplored, biological significance.

Chemical Structure and Identification
5-Hydroxyisophthalamide is a derivative of isophthalic acid. The core structure consists of a

benzene ring substituted with two carboxamide groups at positions 1 and 3, and a hydroxyl

group at position 5.
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Identifier Value

IUPAC Name 5-hydroxybenzene-1,3-dicarboxamide[1]

CAS Number 68052-43-7[1]

Molecular Formula C₈H₈N₂O₃[1]

Molecular Weight 180.16 g/mol [1]

Canonical SMILES C1=C(C=C(C=C1C(=O)N)O)C(=O)N

InChI Key DAKUZVFMMZMWMT-UHFFFAOYSA-N

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 5-Hydroxyisophthalamide
are not extensively reported in publicly available literature. However, based on its structure and

data for related compounds, the following properties can be predicted and are summarized in

Table 2.

Table 2: Physicochemical Properties of 5-Hydroxyisophthalamide
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Property Value/Description Source

Melting Point

Not experimentally determined.

Likely a high-melting solid due

to hydrogen bonding

capabilities.

N/A

Boiling Point

Not applicable, likely

decomposes at high

temperatures.

N/A

Solubility

Predicted to have low solubility

in non-polar organic solvents

and limited solubility in water.

Expected to be soluble in polar

aprotic solvents like DMSO

and DMF.[2]

Inferred from structure

logP (Octanol-Water Partition

Coefficient)
-0.7 (Computed) [1]

Hydrogen Bond Donors 3 [1]

Hydrogen Bond Acceptors 4 [1]

Polar Surface Area 86.2 Å² (Computed) Inferred

Storage
Store in a cool, dry, dark place.

[2]
Supplier Data

Spectroscopic Data (Predicted)
While specific experimental spectra for 5-Hydroxyisophthalamide are not readily available,

characteristic spectroscopic features can be predicted based on its functional groups. These

predictions are valuable for the identification and characterization of the compound.

Table 3: Predicted Spectroscopic Data for 5-Hydroxyisophthalamide
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Spectroscopy Predicted Peaks/Signals

¹H NMR (in DMSO-d₆)

- Aromatic protons (singlet and doublet, ~7.0-8.0

ppm)- Amide protons (broad singlet, ~7.5-8.5

ppm)- Hydroxyl proton (broad singlet, variable

chemical shift)

¹³C NMR (in DMSO-d₆)
- Carbonyl carbons (~165-170 ppm)- Aromatic

carbons (~110-160 ppm)

IR Spectroscopy

- O-H stretch (broad, ~3200-3600 cm⁻¹)- N-H

stretch (medium, ~3100-3500 cm⁻¹)- C=O

stretch (strong, ~1640-1680 cm⁻¹)- Aromatic

C=C stretch (medium, ~1450-1600 cm⁻¹)

Mass Spectrometry [M+H]⁺ at m/z 181.06

Experimental Protocols
Proposed Synthesis of 5-Hydroxyisophthalamide
A detailed experimental protocol for the synthesis of 5-Hydroxyisophthalamide is not explicitly

published. However, a plausible and efficient method can be adapted from patented

procedures for analogous compounds, such as N,N'-substituted 5-amino-1,3-

benzenedicarboxamides.[3] The proposed synthesis involves the direct amidation of a dialkyl

ester of 5-hydroxyisophthalic acid.

Reaction Scheme:

Step 1: Esterification of 5-Hydroxyisophthalic Acid

Materials: 5-Hydroxyisophthalic acid, a suitable alcohol (e.g., methanol or ethanol), and a

catalytic amount of strong acid (e.g., sulfuric acid).

Procedure:

A mixture of 5-hydroxyisophthalic acid and an excess of the alcohol is heated to reflux in

the presence of the acid catalyst.
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The reaction is monitored by a suitable technique (e.g., TLC or LC-MS) until the starting

material is consumed.

Upon completion, the excess alcohol is removed under reduced pressure.

The crude diester is purified, for example, by recrystallization.

Step 2: Amidation of the Dialkyl 5-Hydroxyisophthalate

Materials: Dialkyl 5-hydroxyisophthalate (from Step 1) and a source of ammonia (e.g.,

ammonia gas or a solution of ammonia in an alcohol).

Procedure:

The diester is dissolved in a suitable solvent (e.g., methanol).

The solution is saturated with ammonia gas at a controlled temperature (e.g., 0 °C to room

temperature), or a concentrated solution of ammonia in the alcohol is added.

The reaction mixture is stirred in a sealed vessel until the diester is fully converted to the

diamide. The progress of the reaction can be monitored by TLC or LC-MS.

The product, 5-Hydroxyisophthalamide, is expected to precipitate from the reaction

mixture.

The solid product is collected by filtration, washed with a small amount of cold solvent, and

dried under vacuum.

The following diagram illustrates the proposed synthesis workflow.

Proposed Synthesis of 5-Hydroxyisophthalamide

5-Hydroxyisophthalic Acid Dialkyl 5-Hydroxyisophthalate

 Esterification 
 (ROH, H⁺)

5-Hydroxyisophthalamide

 Amidation 
 (NH₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1294709/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-hydroxyisophthalamide-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-Hydroxyisophthalamide.

Methodologies for Property Determination
For researchers requiring precise quantitative data, the following established experimental

protocols are recommended.

Table 4: Experimental Protocols for Physicochemical Property Determination

Property Experimental Protocol

Melting Point
Differential Scanning Calorimetry (DSC) or

conventional melting point apparatus.

Solubility

Isothermal Shake-Flask Method: An excess of

5-Hydroxyisophthalamide is equilibrated with a

known volume of the solvent at a constant

temperature. The concentration of the dissolved

compound in the supernatant is then determined

by a suitable analytical method (e.g., HPLC-UV

or gravimetric analysis after solvent

evaporation).

Spectroscopic Analysis

NMR: Dissolve the sample in a deuterated

solvent (e.g., DMSO-d₆) and acquire ¹H and ¹³C

NMR spectra. IR: Prepare a KBr pellet or a

Nujol mull of the sample and record the

spectrum using an FTIR spectrometer. MS: Use

a high-resolution mass spectrometer with a

suitable ionization technique (e.g., ESI) to

determine the exact mass.

The workflow for determining the solubility is depicted below.
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Solubility Determination Workflow

Excess 5-Hydroxyisophthalamide + Solvent

Equilibration at Constant Temperature 
 (e.g., 24h with stirring)

Separation of Saturated Solution 
 (Centrifugation/Filtration)

Analysis of Supernatant 
 (e.g., HPLC-UV)

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

Biological Activity and Signaling Pathways
The biological activity of 5-Hydroxyisophthalamide has not been extensively studied.

However, the isophthalamide scaffold is present in a number of biologically active molecules

and approved drugs. For instance, derivatives of 5-aminoisophthalamide are key intermediates

in the synthesis of non-ionic X-ray contrast media like iopamidol and iohexol.[3][4][5] These

agents are designed for low osmolality and high water solubility, properties conferred by the

polyhydroxylated side chains.
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Given the structural similarity to other biologically active small molecules, 5-
Hydroxyisophthalamide could be a candidate for screening in various biological assays.

Phenolic hydroxyl groups and amide functionalities are common in pharmacologically active

compounds, participating in crucial interactions with biological targets.

Potential Areas for Investigation:

Anticancer Activity: Small molecule libraries are frequently screened for anticancer

properties.[6][7][8] The structural motifs within 5-Hydroxyisophthalamide could potentially

interact with targets involved in cancer signaling pathways.

Enzyme Inhibition: The hydrogen bonding capabilities of the hydroxyl and amide groups

could facilitate binding to the active sites of various enzymes.

Coordination Chemistry: The hydroxyl and amide groups can act as ligands for metal ions,

suggesting potential applications in the development of metal-based therapeutics or imaging

agents.[9]

A generalized workflow for screening the biological activity of a small molecule like 5-
Hydroxyisophthalamide is presented below.
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Biological Activity Screening Workflow

5-Hydroxyisophthalamide

In vitro Biological Assays 
 (e.g., Cytotoxicity, Enzyme Inhibition)

Inactive

Identification of 'Hits'

Active

Mechanism of Action Studies 
 (e.g., Western Blot, Gene Expression)

Signaling Pathway Elucidation

Click to download full resolution via product page

Caption: General workflow for biological activity screening.

At present, there are no specific signaling pathways that have been identified to be modulated

by 5-Hydroxyisophthalamide.

Conclusion
5-Hydroxyisophthalamide is a well-defined chemical entity with potential for further

investigation in both medicinal chemistry and materials science. While detailed experimental

data on its properties are sparse, this guide provides a solid foundation based on its chemical
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structure, predicted properties, and established methodologies for its synthesis and

characterization. The structural features of 5-Hydroxyisophthalamide make it an interesting

candidate for biological screening, and further research is warranted to explore its potential

pharmacological activities. The protocols and workflows outlined herein provide a roadmap for

researchers to generate the necessary data to fully elucidate the properties and potential

applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-guide-to-5-hydroxyisophthalamide-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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